Cas no 850253-53-1 ((R)-(+)-DM-SEGPHOS)

(R)-(+)-DM-SEGPHOS is a chiral bisphosphine ligand widely utilized in asymmetric catalysis due to its high enantioselectivity and reactivity. Its rigid, electron-rich structure facilitates efficient coordination with transition metals, making it particularly effective for asymmetric hydrogenation, carbon-carbon bond formation, and other stereoselective transformations. The ligand's dimethyl-substituted backbone enhances steric and electronic control, improving reaction yields and enantiomeric excess (ee) in various substrates. (R)-(+)-DM-SEGPHOS is commonly employed in pharmaceutical synthesis and fine chemical production, where precise stereocontrol is critical. Its stability under diverse reaction conditions and compatibility with multiple metal centers further underscore its utility in advanced synthetic applications.

(R)-(+)-DM-SEGPHOS structure

Product Name:(R)-(+)-DM-SEGPHOS

CAS No:850253-53-1

MF:C₄₆H₄₄O₄P₂

MW:722.786694526672

MDL:MFCD09753008

CID:716810

PubChem ID:253659922

Update Time:2025-10-29

(R)-(+)-DM-SEGPHOS Chemical and Physical Properties

Names and Identifiers

- Phosphine,1,1'-(4R)-[4,4'-bi-1,3-benzodioxole]-5,5'-diylbis[1,1-bis(3,5-dimethylphenyl)-
- (R)-(+)-DM-SEGPHOS®
- (R)-(+)-DM-SEGPHOS(regR)
- (R)-(+)-DM-SEGPHOS(regR) (R)-(+)-DM-SEGPHOS®
- (R)-(+)-DM-SEGPHOS?
- (R)-(3,5-xylyl)2PC7H4O2C7H4O2P(3,5-xylyl)2
- (R)-(+)-5,5'-BIS[DI(3,5-XYLYL)PHOSPHINO]-4,4'-BI-1,3-BENZODIOXOLE (R)-(+)-DM-SEGPHOS
- (R)-(+)-5,5'-BIS[DI(3,5-XYLYL)PHOSPHINO]-4,4'-BI-1,3-BENZODIOXOLE, (R)-DM-SEGPHOS
- (R)-(+)-DM-SEGPHOS&reg
- (R)-DM-SEGPHOS(R)
- (R)-(+)-5,5'-Bis[di(3,5-xylyl)phosphino]-4,4'-bi-1,3-benzodioxole
- (R)-(+)-4,4'-Bis[di(3,5-xylyl)phosphino]-3,3'-bi(1,2-methylenedioxybenzene)
- (R)-DM-SEGPHOS
- 5,5'-bis(bis(3,5-dimethylphenyl)phosphanyl)-4,4'-bibenzo[d][1,3]dioxole
- (S)-DM-SEGPHOS
- XJJVPYMFHXMROQ-UHFFFAOYSA-N
- (S)-(-)-DM-SEGPHOS(regR)
- D4499
- D4498
- 4,4'-Bi[5-[bis(3,5-xylyl)phosphino]-1,3-benzodioxole]
- (S)-(-)-5,5'-Bis[di(3,5-xylyl)phosphino]-4,4'-bi-1,3-benzodioxole
- (R)-5,5'-Bis(bis(3,5-dim
- 1,1′-(4R)-[4,4′-Bi-1,3-benzodioxole]-5,5′-diylbis[1,1-bis(3,5-dimethylphenyl)phosphine (ACI)
- Phosphine, (4R)-[4,4′-bi-1,3-benzodioxole]-5,5′-diylbis[bis(3,5-dimethylphenyl)- (9CI)
- (R)-(+)-DM-SEGPHOS
- (R)-Xyl-segphos
- MDL： MFCD09753008
- Inchi： 1S/C46H44O4P2/c1-27-13-28(2)18-35(17-27)51(36-19-29(3)14-30(4)20-36)41-11-9-39-45(49-25-47-39)43(41)44-42(12-10-40-46(44)50-26-48-40)52(37-21-31(5)15-32(6)22-37)38-23-33(7)16-34(8)24-38/h9-24H,25-26H2,1-8H3
- InChI Key： XJJVPYMFHXMROQ-UHFFFAOYSA-N
- SMILES： O1COC2C1=CC=C(P(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1)C=2C1C(P(C2C=C(C)C=C(C)C=2)C2C=C(C)C=C(C)C=2)=CC=C2C=1OCO2

Computed Properties

Exact Mass: 722.27100
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 52
Rotatable Bond Count: 7
Complexity: 989
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 11.5
Topological Polar Surface Area: 36.9

Experimental Properties

Color/Form: Not available
Melting Point: 248°C(lit.)
PSA: 64.10000
LogP: 8.79460
Sensitiveness: Sensitive to light and air and humidity
Optical Activity: [α]20/D +60, c = 0.1 in chloroform
Solubility: Not available

(R)-(+)-DM-SEGPHOS Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

(R)-(+)-DM-SEGPHOS Pricemore >>

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